
improving C.I. Disperse Red 19 fastness
properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.I. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905
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C.I. Disperse Red 19: Core Properties & Data

For researchers, understanding the basic chemical and physical characteristics of a dye is the first step in

troubleshooting performance issues. The following table consolidates key data for C.I. Disperse Red 19

(CAS No. 2734-52-3).

Property Description / Value

Chemical Name
(IUPAC)

2-[N-(2-hydroxyethyl)-4-[(4-nitrophenyl)diazenyl]anilino]ethanol [1]

Molecular Formula C₁₆H₁₈N₄O₄ [1] [2] [3]

Molecular Weight 330.34 g/mol [1] [3]

Appearance Dark purple to dark red-brown crystalline powder [1] [3]

Melting Point >300 °C [3]

Water Solubility 234.5 μg/L at 25 °C [3]

Common Solvents Ethanol, acetone, benzene [1] [3]
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Property Description / Value

λmax (Absorption
Max)

495 nm (and a second peak at 285 nm) [4]

Primary
Applications

Dyeing polyester, acetate, polyamide, and acrylic fibers; incorporated into
nonlinear optical (NLO) polymers [1] [3]

Frequently Asked Questions

Here are answers to some common technical questions based on the available data.

What are the key spectroscopic properties of Disperse Red 19? An academic study identified its primary

absorption and fluorescence characteristics, which are crucial for analytical detection and certain optical

applications [4].

Absorption Peaks: 285 nm and 495 nm.

Fluorescence Peaks: 324 nm and 640 nm.
Stokes Shifts: 39 nm and 145 nm for the respective peaks, indicating a high fluorescence intensity

[4].

How can I analyze Disperse Red 19 content in a solution using HPLC? A reverse-phase HPLC method

has been proposed using a Newcrom R1 column.

Mobile Phase: Acetonitrile (MeCN), water, and phosphoric acid.

MS Compatibility: Phosphoric acid can be replaced with formic acid for mass spectrometry
applications.

Scalability: The method is scalable and can be adapted for fast UPLC analysis or preparative
separation [2].

What are the standard fastness properties of Disperse Red 19? According to ISO standards, the dye

demonstrates the following performance ratings (where 5 is the highest/best) [3]:

Washing Fastness: Fading (4-5), Stain (5)

Perspiration Fastness: Fading (5), Stain (5)
Light Fastness: 4

Ironing Fastness: 4
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Experimental Protocol: Dye Removal via Coagulation

While the search results do not contain protocols for improving fastness during dyeing, one study provides a

detailed methodology for removing Disperse Red 60 (a related dye) from wastewater using a natural

coagulant. This can serve as a valuable reference for researchers working on environmental aspects or dye-

polymer interactions. The following diagram outlines the experimental workflow.
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Start Experiment

Prepare Natural
Coagulant

Prepare Dye Solution
(10-80 mg/L)

Adjust pH (5-11)
using NaOH/HCl

Add Coagulant
(50-300 mg/L)

Rapid Mixing
250 rpm for 2 min

Slow Mixing
30-60 rpm for 10-25 min

Settling
(10-60 min)

Sample Collection
(3 cm below surface)

Optimized Parameters:
• pH: 11

• Coagulant: 200-250 mg/L
• Settling Time: 60 min
• Temperature: 60°C
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Analyze Removal
Efficiency via

Spectrophotometry

Evaluate Results

Click to download full resolution via product page

Diagram 1: Experimental workflow for dye removal using a natural coagulant.

Detailed Methodology:

This protocol is adapted from a study that successfully used Alcea rosea root mucilage as a natural

coagulant, achieving up to 86% removal of a disperse dye under optimal conditions [5].

Preparation of Natural Coagulant Extract:

Naturally dry and mill the roots of Alcea rosea.
Add 2.5 g of the dried root powder to 100 mL of 0.5 M sodium chloride solution prepared with

distilled water.
Shake the solution for 1 hour using a magnetic stirrer to extract the active mucilage.

Filter the resulting milky solution through a fabric filter. This solution (25 g/L stock) is used as
the coagulant [5].

Experimental Jar Test Procedure:

Prepare a synthetic dye solution with a known concentration (e.g., 40 mg/L) [5].
Adjust the pH of the solution to a range between 5 and 11 using sodium hydroxide or

hydrochloric acid [5].
Add a dose of the coagulant extract to the dye solution. The study tested a range of 50 to 300

mg/L [5].
Rapid Mixing: Stir the solution at 250 rpm for 2 minutes to ensure complete dispersion of the

coagulant [5].
Slow Mixing: Reduce the stirring speed to between 30 and 60 rpm and maintain for 10 to 25

minutes to promote floc formation [5].
Allow the solution to settle for a period of 10 to 60 minutes [5].

After settling, collect a sample from 3 cm below the water surface using a pipette [5].

Analysis of Removal Efficiency:
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Measure the absorbance of the sample before and after treatment using a spectrophotometer

(at the λmax for the specific dye, e.g., 586 nm for Disperse Red 60) [5].
Calculate the dye removal percentage using the formula: Dye Removal (%) = [(Abs₀ - Abs) /
Abs₀] × 100 where Abs₀ is the initial absorbance and Abs is the absorbance after treatment
[5].

Current Knowledge Gaps and Further Research

The search results lack specific information on improving the fastness properties (e.g., wash, light, rub

fastness) of C.I. Disperse Red 19 on textile substrates. The provided protocol is for wastewater treatment,

not for enhancing fabric performance.

To advance your research, I recommend:

Consulting Specialized Databases: Look for resources specifically dedicated to textile chemistry

and dyeing technology.
Exploring Related Chemicals: Investigate the use of dye-fixing agents, UV absorbers, and other

auxiliary chemicals commonly employed in the textile industry to enhance dye fastness.
Reviewing Patent Literature: Search for patents related to "disperse dye fastness improvement" or

similar terms, as they often contain detailed, practical formulations and methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [improving C.I. Disperse Red 19 fastness properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1893905#improving-c-i-

disperse-red-19-fastness-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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